molecular formula C12H10Br4O4 B8772909 2,3,5,6-Tetrabromo-p-xylene-alpha,alpha'-diyl diacetate CAS No. 57147-05-4

2,3,5,6-Tetrabromo-p-xylene-alpha,alpha'-diyl diacetate

Cat. No. B8772909
CAS RN: 57147-05-4
M. Wt: 537.82 g/mol
InChI Key: FMEBTGCETGEFTE-UHFFFAOYSA-N
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Patent
US04107104

Procedure details

A solution of potassium hydroxide, 20 parts, in water, 50 parts, was added dropwise to a refluxing solution of 20 parts 2,3,5,6-tetrabromo-p-xylene-α,α'-diol diacetate, prepared as in Example III above, in p-dioxane, 200 parts. After 2 hours at reflux the mixture was cooled somewhat and the bulk of the dioxane-water removed by a rotary evaporator. Water was added to the semi-solid residue, the precipitate filtered, washed with water and air dried to give crude diol, 16.7 parts. Recrystalization from dioxane-water gave 12.2 parts 2,3,5,6-tetrabromo-p-xylene-α,α'-diol, melting at 262°-263.5° C. A second crop, 3.95 parts, melted at 260-262° C. A third crop, 0.4 parts, melted at 225°-245° C. Combining the first two crops gives a yield of 96 percent. Analysis showed the following results: Percent bromine calculated -- 70.5; found -- 71.5.
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Identifiers

REACTION_CXSMILES
[OH-].[K+].C([O:6][CH2:7][C:8]1[C:13]([Br:14])=[C:12]([Br:15])[C:11]([CH2:16][O:17]C(=O)C)=[C:10]([Br:21])[C:9]=1[Br:22])(=O)C>O.O1CCOCC1>[Br:14][C:13]1[C:12]([Br:15])=[C:11]([CH2:16][OH:17])[C:10]([Br:21])=[C:9]([Br:22])[C:8]=1[CH2:7][OH:6] |f:0.1|

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C(C)(=O)OCC1=C(C(=C(C(=C1Br)Br)COC(C)=O)Br)Br
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Conditions

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Conditions are dynamic
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Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
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Details
After 2 hours at reflux the mixture
Duration
2 h
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was cooled somewhat
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the bulk of the dioxane-water removed by a rotary evaporator
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Water was added to the semi-solid residue
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the precipitate filtered
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washed with water and air
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dried
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to give crude diol, 16.7 parts
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Recrystalization from dioxane-water

Outcomes

Product
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BrC1=C(C(=C(C(=C1Br)CO)Br)Br)CO
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 96%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.